Cas no 1072944-20-7 ((6-(4-Fluorophenyl)pyridin-3-yl)boronic acid)

• Product Name: (6-(4-Fluorophenyl)pyridin-3-yl)boronic acid
• CAS No: 1072944-20-7
• MF: C₁₁H₉BFNO₂
• MW: 217.004066228867
• MDL: MFCD09037487
• CID: 856494
• PubChem ID: 44755182
• Update Time: 2025-07-02

(6-(4-Fluorophenyl)pyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (6-(4-Fluorophenyl)pyridin-3-yl)boronic acid
• 6-(4-Fluorophenyl)pyridine-3-boronic acid
• ACMC-2098oe
• AG-D-22341
• AK119355
• ANW-15516
• CTK4A5128
• MolPort-002-054-852
• SureCN2560337
• (6-(4-Fluorophenyl)pyridin-3-yl)boronicacid
• CS-0174961
• DTXSID60660629
• 6-(4-FLUOROPHENYL)PYRIDIN-3-YLBORONIC ACID
• PS-12202
• [6-(4-Fluorophenyl)pyridin-3-yl]boronic acid
• DB-059597
• MFCD09037487
• SCHEMBL2560337
• 6-(4-Fluoro-phenyl)pyridine-3-boronic acid
• AKOS015853565
• FD10237
• 1072944-20-7

• MDL： MFCD09037487
• Inchi： 1S/C11H9BFNO2/c13-10-4-1-8(2-5-10)11-6-3-9(7-14-11)12(15)16/h1-7,15-16H
• InChI Key： COZZGWRIBKHUFL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(B(O)O)=CN=1

Computed Properties

• Exact Mass: 217.07100
• Monoisotopic Mass: 217.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 100°C
• Boiling Point: 397.4±52.0 °C at 760 mmHg
• Flash Point: 194.2±30.7 °C
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 53.35000
• LogP: 0.56750
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(6-(4-Fluorophenyl)pyridin-3-yl)boronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on (6-(4-Fluorophenyl)pyridin-3-yl)boronic acid

Recent Advances in the Application of (6-(4-Fluorophenyl)pyridin-3-yl)boronic acid (CAS: 1072944-20-7) in Chemical Biology and Pharmaceutical Research

The compound (6-(4-Fluorophenyl)pyridin-3-yl)boronic acid (CAS: 1072944-20-7) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This boronic acid derivative is particularly valued for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of complex organic molecules, including pharmaceuticals. Recent studies have explored its utility in drug discovery, targeted therapy, and as a building block for novel bioactive compounds.

One of the most notable applications of (6-(4-Fluorophenyl)pyridin-3-yl)boronic acid is in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and the boronic acid moiety of this compound facilitates the formation of stable interactions with the ATP-binding sites of various kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of potent and selective inhibitors for tyrosine kinases, which are implicated in several types of cancers. The study highlighted the compound's ability to improve binding affinity and pharmacokinetic properties of the resulting inhibitors.

In addition to its role in kinase inhibitor development, (6-(4-Fluorophenyl)pyridin-3-yl)boronic acid has been employed in the design of boron-containing drugs (Boron-based therapeutics). Boron neutron capture therapy (BNCT), an emerging treatment for aggressive cancers, leverages the unique properties of boron atoms to achieve targeted radiation therapy. Recent preclinical studies have shown that derivatives of this boronic acid can serve as effective boron delivery agents, enhancing the precision and efficacy of BNCT. These findings were detailed in a 2022 article in the journal Bioorganic & Medicinal Chemistry Letters.

Beyond oncology, this compound has found applications in the development of sensors and diagnostic tools. Boronic acids are known for their ability to bind diols, making them ideal for glucose sensing and other carbohydrate detection systems. A 2023 study in Analytical Chemistry reported the use of (6-(4-Fluorophenyl)pyridin-3-yl)boronic acid in the fabrication of a highly sensitive and selective fluorescent sensor for glucose monitoring, offering potential improvements over existing diagnostic methods.

The synthetic versatility of (6-(4-Fluorophenyl)pyridin-3-yl)boronic acid also extends to materials science. Researchers have utilized it as a precursor for the synthesis of organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Its structural features contribute to the tunability of electronic properties, as evidenced by a 2023 publication in Advanced Materials. This interdisciplinary application underscores the compound's broad utility beyond traditional pharmaceutical contexts.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of (6-(4-Fluorophenyl)pyridin-3-yl)boronic acid. Recent advancements in catalytic methods and green chemistry approaches, however, are addressing these issues. A 2023 review in Chemical Reviews highlighted innovative strategies to improve yield and reduce environmental impact, paving the way for broader adoption of this compound in industrial and research settings.

In conclusion, (6-(4-Fluorophenyl)pyridin-3-yl)boronic acid (CAS: 1072944-20-7) represents a multifaceted tool in modern chemical biology and pharmaceutical research. Its applications span drug discovery, targeted therapy, diagnostics, and materials science, driven by its unique chemical properties. Ongoing research continues to uncover new possibilities for this compound, solidifying its role as a critical asset in the advancement of science and medicine.